Cas no 1248155-41-0 (3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile)

• Product Name: 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile
• CAS No: 1248155-41-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2162421
• Update Time: 2025-09-23

3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile
• 3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)benzonitrile
• AM91292
• 3-{[Cyclopropyl-(2-hydroxyethyl)amino]methyl}-benzonitrile

• Inchi： 1S/C13H16N2O/c14-9-11-2-1-3-12(8-11)10-15(6-7-16)13-4-5-13/h1-3,8,13,16H,4-7,10H2
• InChI Key： IDTFJORFAGRPLX-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC=C(C#N)C=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 47.3

Additional information on 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile

Comprehensive Overview of 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile (CAS No. 1248155-41-0)

3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile (CAS No. 1248155-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and hydroxyethyl functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its nitrile moiety, which can serve as a versatile intermediate in synthetic chemistry.

The molecular structure of 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile features a benzonitrile core, which is known for its stability and reactivity in various chemical reactions. The incorporation of a cyclopropyl ring adds steric hindrance, potentially influencing the compound's binding affinity in biological systems. This makes it a valuable candidate for studying enzyme inhibition or receptor modulation, topics frequently searched by professionals in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery. Online searches for "nitrile-based drug intermediates" or "cyclopropylamine derivatives" often highlight this compound's relevance. Its potential applications in cancer research and neurological disorders are also areas of active investigation, aligning with trending topics in biomedical research.

From a synthetic perspective, the compound's hydroxyethyl group offers opportunities for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly appealing to researchers looking for "custom chemical synthesis" or "tailor-made pharmaceutical intermediates." The compound's CAS No. 1248155-41-0 is frequently referenced in patent literature, underscoring its industrial importance.

Quality control and analytical characterization of 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity. These methods are often searched by quality assurance professionals and analytical chemists, reflecting the compound's role in GMP-compliant manufacturing.

In summary, 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-benzonitrile (CAS No. 1248155-41-0) represents a promising scaffold in modern chemical research. Its multifaceted applications, from drug discovery to material science, make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and next-generation therapeutics.